Cas no 2229337-05-5 (3-(2,4-dimethoxyphenoxy)pyrrolidine)

• Product Name: 3-(2,4-dimethoxyphenoxy)pyrrolidine
• CAS No: 2229337-05-5
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 6200752
• PubChem ID: 165617147
• Update Time: 2025-10-23

3-(2,4-dimethoxyphenoxy)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dimethoxyphenoxy)pyrrolidine
• 2229337-05-5
• EN300-1819157

• Inchi： 1S/C12H17NO3/c1-14-9-3-4-11(12(7-9)15-2)16-10-5-6-13-8-10/h3-4,7,10,13H,5-6,8H2,1-2H3
• InChI Key： ZLALXIHEOPOVOG-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1OC)OC)C1CNCC1

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 39.7Ų

Additional information on 3-(2,4-dimethoxyphenoxy)pyrrolidine

Recent Advances in the Study of 3-(2,4-dimethoxyphenoxy)pyrrolidine (CAS: 2229337-05-5) in Chemical Biology and Pharmaceutical Research

The compound 3-(2,4-dimethoxyphenoxy)pyrrolidine (CAS: 2229337-05-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The following sections provide a comprehensive overview of the current state of research, highlighting key discoveries and future directions.

Recent studies have demonstrated that 3-(2,4-dimethoxyphenoxy)pyrrolidine exhibits promising activity as a modulator of specific biological pathways. Its structure, characterized by a pyrrolidine core substituted with a 2,4-dimethoxyphenoxy group, allows for interactions with various molecular targets. Researchers have explored its potential in targeting enzymes and receptors involved in inflammatory and neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound showed high affinity for certain serotonin receptors, suggesting its utility in developing novel antidepressants.

The synthesis of 3-(2,4-dimethoxyphenoxy)pyrrolidine has also been a focal point of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound. A team at the University of Cambridge recently developed a novel catalytic process that reduces the number of steps required for synthesis while improving yield and purity. This breakthrough, detailed in a 2024 publication in Organic Letters, has significant implications for the large-scale production of this compound for further preclinical and clinical studies.

In addition to its potential therapeutic applications, 3-(2,4-dimethoxyphenoxy)pyrrolidine has been investigated as a tool compound in chemical biology. Its ability to selectively bind to certain proteins makes it valuable for probing biological mechanisms. For example, a recent study in Cell Chemical Biology utilized this compound to elucidate the role of a specific kinase in cancer cell proliferation. The findings from this study could pave the way for the development of targeted therapies for certain types of cancer.

Despite these promising developments, challenges remain in the clinical translation of 3-(2,4-dimethoxyphenoxy)pyrrolidine. Pharmacokinetic studies have revealed issues related to its bioavailability and metabolic stability, which need to be addressed through further structural optimization. Researchers are currently exploring derivatives of this compound to enhance its drug-like properties while retaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 3-(2,4-dimethoxyphenoxy)pyrrolidine (CAS: 2229337-05-5) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and diverse biological activities make it a valuable candidate for further investigation. Ongoing studies are likely to uncover new applications and optimize its properties for therapeutic use. This brief underscores the importance of continued research and collaboration to fully realize the potential of this compound in addressing unmet medical needs.